2-[4-(2-Hydroxyethyl)-1-piperazinyl]methylmorpholine

• CAS No.: 202990-52-1
• Molecular Formula: C11H23N3O2
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 2-[4-(morpholin-2-ylmethyl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C11H23N3O2/c15-7-6-13-2-4-14(5-3-13)10-11-9-12-1-8-16-11/h11-12,15H,1-10H2
• InChI Key: VWCCAIMSEFRCDB-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)CN2CCN(CC2)CCO

Description

2-[4-(2-Hydroxyethyl)-1-piperazinyl]methylmorpholine is a useful research compound. Its molecular formula is C11H23N3O2 and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Benzyl-2-[4-(2-hydroxyethyl)-1-piperazinyl]methylmorpholine (16 g) is dissolved in ethanol (160 ml), and thereto is added palladium hydroxide (1.6 g). The mixture is subjected to de-benzylation at 50° C. under hydrogen atmosphere. Five hours later, the mixture is filtered through a cerite pad, and the filtrate is concentrated under reduced pressure. The resulting crystals are washed with diethyl ether-n-hexane to give 2-[4-(2-hydroxyethyl)-1-piperazinyl]methylmorpholine (9.09 g).

Synthesis routes and methods II

Procedure details